Cas no 2138427-03-7 (2-(difluoromethyl)-2H-chromene-3-carboxylic acid)

• Product Name: 2-(difluoromethyl)-2H-chromene-3-carboxylic acid
• CAS No: 2138427-03-7
• MF: C₁₁H₈F₂O₃
• MW: 226.176230430603
• CID: 4641215
• Update Time: 2025-05-24

2-(difluoromethyl)-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-2h-chromene-3-carboxylic acid
• 2-(difluoromethyl)-2H-chromene-3-carboxylic acid

• Inchi： 1S/C11H8F2O3/c12-10(13)9-7(11(14)15)5-6-3-1-2-4-8(6)16-9/h1-5,9-10H,(H,14,15)
• InChI Key： NBIPOZSDPMAAMG-UHFFFAOYSA-N
• SMILES： C1(C(F)F)OC2=CC=CC=C2C=C1C(O)=O

Additional information on 2-(difluoromethyl)-2H-chromene-3-carboxylic acid

Exploring the Properties and Applications of 2-(Difluoromethyl)-2H-chromene-3-carboxylic Acid (CAS No. 2138427-03-7)

In the realm of organic chemistry and pharmaceutical research, 2-(difluoromethyl)-2H-chromene-3-carboxylic acid (CAS No. 2138427-03-7) has emerged as a compound of significant interest. This chromene-based carboxylic acid derivative, characterized by its unique difluoromethyl substitution, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure combines the aromatic properties of chromene with the reactivity of a carboxylic acid, making it a valuable intermediate for synthesizing bioactive molecules.

The growing demand for fluorinated organic compounds in medicinal chemistry has propelled research into 2-(difluoromethyl)-2H-chromene-3-carboxylic acid. Fluorination often enhances metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors targeting enzymes like kinases or proteases. Recent studies highlight its utility in designing anti-inflammatory agents and antioxidant derivatives, aligning with current trends in combating oxidative stress-related diseases.

From a synthetic perspective, the difluoromethyl group in this compound introduces both lipophilicity and electronic effects, which can modulate intermolecular interactions. This property is leveraged in structure-activity relationship (SAR) studies to optimize drug potency. The compound’s CAS number 2138427-03-7 serves as a critical identifier in chemical databases, facilitating global collaboration among chemists. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to verify its purity and structural integrity.

Beyond pharmaceuticals, 2-(difluoromethyl)-2H-chromene-3-carboxylic acid finds niche applications in advanced material science. Its conjugated π-system enables potential use in organic electronics, such as light-emitting diodes (LEDs) or sensors. The compound’s fluorescence properties are under investigation for bioimaging probes, addressing the need for non-invasive diagnostic tools. Environmental scientists also explore its degradation pathways to assess ecological safety, reflecting the broader emphasis on green chemistry principles.

Frequently asked questions in academic forums include: "How does the difluoromethyl moiety influence the acidity of the carboxylic group in this chromene derivative?" or "What are the optimal conditions for scaling up its synthesis?". These queries underscore the compound’s relevance in both theoretical and industrial contexts. Patent literature reveals innovative methods to functionalize its core structure, further expanding its applicability in peptide mimetics and catalysis.

In summary, 2-(difluoromethyl)-2H-chromene-3-carboxylic acid (CAS No. 2138427-03-7) represents a multifaceted tool for modern chemistry. Its integration into drug discovery pipelines and functional materials exemplifies the convergence of synthetic innovation and interdisciplinary research. As interest in fluorine chemistry and heterocyclic scaffolds continues to rise, this compound is poised to play a pivotal role in addressing unmet scientific and technological challenges.